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Compound of Interest

2'-Deoxycytidine-5'-
Compound Name:
Monophosphate

cat. No.: B10776988

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for 2'-Deoxycytidine-5'-Monophosphate, including detailed
operational and disposal plans to foster a secure research environment.

Quantitative Data Summary

The following table summarizes key quantitative data for 2'-Deoxycytidine-5'-
Monophosphate, compiled for easy reference.

Property Value Source
Molecular Formula CoH14N307P [11[2]
Molecular Weight 307.20 g/mol [1]

CAS Number 1032-65-1 [1]
Appearance White solid/powder [3]
Storage Temperature -20°C

Solubility 50 mg/mL in 1 M NH4OH

WGK (Water Hazard Class) 3
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Hazard Identification and Personal Protective
Equipment (PPE)

2'-Deoxycytidine-5'-Monophosphate is classified as an irritant.[4] It may cause skin, eye, and
respiratory irritation.[5] Therefore, adherence to proper safety protocols and the use of
appropriate personal protective equipment are crucial.

Minimum Recommended PPE:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[6]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[7] Gloves should be
inspected before use and changed regularly, or immediately if contaminated.[5][8]

» Respiratory Protection: For handling the powder form, a type N95 (US) or equivalent particle
respirator is recommended to prevent inhalation of dust.[9]

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
contact.[7]

Operational Plan: Step-by-Step Handling
Procedures

Following a systematic workflow is essential for minimizing risk and ensuring the integrity of the
experiment.

1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the powder form to minimize inhalation risk.[10]

Ensure that an eyewash station and safety shower are readily accessible.

N

. Weighing and Solution Preparation:
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When weighing the solid powder, do so within a fume hood or a ventilated balance enclosure
to contain any airborne particles.[10]

To minimize dust, handle the powder carefully and avoid creating dust clouds.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.
. Experimental Use:

Clearly label all containers with the chemical name and any hazard information.

Keep containers closed when not in use to prevent spills and contamination.

Avoid eating, drinking, or applying cosmetics in the laboratory.[5]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[5]
. Spill Response:

In case of a small spill of the solid, carefully sweep it up to avoid creating dust and place it in
a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

Ensure proper PPE is worn during cleanup.

Disposal Plan
Proper disposal of 2'-Deoxycytidine-5'-Monophosphate and any contaminated materials is
critical to prevent environmental contamination and ensure laboratory safety.

1. Waste Segregation:

 All disposable materials that have come into contact with 2'-Deoxycytidine-5'-
Monophosphate, such as gloves, pipette tips, and weighing paper, should be considered
contaminated waste.
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Segregate this waste from general laboratory trash.

. Waste Collection and Storage:

Collect solid waste in a clearly labeled, sealed, and leak-proof container.
Collect liquid waste in a separate, compatible, and clearly labeled waste container.

Store waste containers in a designated, well-ventilated area away from incompatible
materials.

. Final Disposal:

Dispose of the chemical waste through your institution's hazardous waste management
program.

Do not dispose of 2'-Deoxycytidine-5'-Monophosphate down the drain or in the regular
trash.[4]

Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow Diagram
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Caption: Workflow for handling 2'-Deoxycytidine-5'-Monophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b10776988?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2prime-deoxycytidine-5prime-monophosphate-1032-65-1
https://sielc.com/compound-cytidine-monophosphate-2
https://www.fishersci.com/store/msds?partNumber=AAJ6572403&productDescription=2+-DEOXYCYTIDINE-5+-MONOPHO+1G&vendorId=VN00024248&countryCode=US&language=en
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxycytidine-5_-Monophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Deoxycytidine-5_-Monophosphate
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://pharmacy.kku.edu.sa/sites/pharmacy.kku.edu.sa/files/inline-files/lab_waste_disposal_guidlines.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://www.benchchem.com/product/b10776988#personal-protective-equipment-for-handling-2-deoxycytidine-5-monophosphate
https://www.benchchem.com/product/b10776988#personal-protective-equipment-for-handling-2-deoxycytidine-5-monophosphate
https://www.benchchem.com/product/b10776988#personal-protective-equipment-for-handling-2-deoxycytidine-5-monophosphate
https://www.benchchem.com/product/b10776988#personal-protective-equipment-for-handling-2-deoxycytidine-5-monophosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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